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Compound of Interest

Compound Name: 4-Isopropylthioxanthone

Cat. No.: B127815

Essential Safety and Handling Guide for 4-
Isopropylthioxanthone

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Isopropylthioxanthone (ITX) in a laboratory setting. The
following guidance is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and minimize exposure risk.

Chemical Identifier:

Name: 4-Isopropylthioxanthone

CAS Number: 83846-86-0[1]

Molecular Formula: C16H140S[2]

Molecular Weight: 254.3 g/mol [2]

Hazard Identification and GHS Classification

4-I1sopropylthioxanthone is a yellow powder that is not readily miscible with water.[3] While it
is a combustible solid, it propagates flame with difficulty.[3] Dust clouds of this chemical may
form an explosive mixture with air.[3]

Primary Hazards:
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Acute Toxicity (Oral): Harmful if swallowed.[2] Ingestion of less than 150 grams may be fatal
or cause serious health damage.[3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

Hazardous to the Aquatic Environment (Long-term): May cause long-lasting harmful effects
to aquatic life.[2]

Eye Irritation: Direct contact may cause transient discomfort, tearing, or redness.[3]
Skin Contact: Not expected to produce harmful health effects.[3]

Endocrine Disruption: Identified as a potential endocrine-disrupting compound.[2]

Hazard Statement GHS Classification

H302 Harmful if swallowed[2]

H361f Suspected of damaging fertility[1]

H410 Very toxic to aquatic life with long lasting effects

Ha13 May cause long lasting harmful effects to
aquatic life[2]
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Precautionary Statement

Description

P201 Obtain special instructions before use.[4]
202 Do not handle until all safety precautions have
been read and understood.[1][4]
P264 Wash hands thoroughly after handling.[2]
Do not eat, drink or smoke when using this
P270
product.[2]
P273 Avoid release to the environment.[2][4]
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[4]
P301 + P317 IF SWALLOWED: Get medical help.[2]
IF exposed or concerned: Get medical advice/
P308 + P313 )
attention.[1][4]
P330 Rinse mouth.[2]
P391 Collect spillage.[4]
P405 Store locked up.[1][4]
Dispose of contents/ container to an approved
P501

waste disposal plant.[2][4]

Operational Plan: Handling and Exposure Controls

Arisk assessment should be conducted before handling 4-Isopropylthioxanthone to ensure

all potential hazards are identified and controlled.

Engineering Controls

» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, especially

when handling the powder form to avoid dust generation.[5]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.sigmaaldrich.com/US/en/product/sial/34222
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylthioxanthone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylthioxanthone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylthioxanthone
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylthioxanthone
https://www.sigmaaldrich.com/US/en/product/sial/34222
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylthioxanthone
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.sigmaaldrich.com/US/en/product/sial/34222
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylthioxanthone
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.benchchem.com/product/b127815?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-lsopropylthioxanthone:

PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved N95 dust
mask or higher (e.g., P3 filter).

[1]14]

To prevent inhalation of

airborne particles.[4]

Eye and Face Protection

Safety glasses with side
shields or chemical goggles.[3]
[4] A face shield may be

required for splash protection.

[6]

To protect eyes from dust
particles and potential
splashes.[4]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene,
or butyl rubber).[3][4][6]

To prevent skin contact.[4]

Protective Clothing

Laboratory coat or coveralls.[3]
A chemical-resistant apron is
recommended when mixing or
loading.[3][6]

To protect skin and personal

clothing from contamination.

Footwear

Closed-toe shoes. Chemical-
resistant boots or shoe
coverings are recommended if

there is a risk of spills.[6]

To protect feet from spills.

Handling Procedures

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Read and
understand the Safety Data Sheet (SDS).
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» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize dust generation. Use dry, clean-up procedures and avoid creating dust
clouds.[3]

o Personal Hygiene: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or
smoke in the handling area.[5] Wash hands thoroughly after handling the substance.[4]

o Storage: Store in original, tightly closed containers in a dry, cool, and well-ventilated area.[4]
[5] Keep locked up or in an area accessible only to qualified personnel.[4] The material is
light and moisture-sensitive.[4] Avoid contact with oxidizing agents.[3]

Emergency Procedures
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Emergency Situation Action

) Move the person to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.[4]

Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin area with plenty of water.

[4] If irritation develops, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[5]
Eye Contact Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention from an

ophthalmologist.[4]

) Do NOT induce vomiting.[5] Rinse mouth with
Ingestion i ) i )
water.[5] Seek immediate medical attention.[4]

For minor spills, remove all ignition sources,
clean up immediately using dry procedures to
_ avoid generating dust, and place waste in a
Sl suitable, labeled container for disposal.[3] For
major spills, evacuate the area and alert

emergency responders.[3]

Use foam, dry chemical powder, or carbon
e dioxide to extinguish.[3] Firefighters should wear
ire
self-contained breathing apparatus and full

protective gear.[5]

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.[3]

o Chemical Waste: Dispose of 4-Isopropylthioxanthone and any contaminated materials in a
designated, approved waste disposal plant.[4] Do not mix with other waste.[4]

» Container Disposal: Leave the chemical in its original container.[4] Handle uncleaned
containers as you would the product itself.[4] Puncture containers to prevent reuse before
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sending to an authorized landfill.[3]

e Environmental Precautions: Do not allow the product to enter drains.[4] Collect any spillage.

[4]

Workflow for Handling 4-Isopropylthioxanthone
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Workflow for Handling 4-Isopropylthioxanthone
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Caption: Workflow for the safe handling of 4-Isopropylthioxanthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 4-
Isopropylthioxanthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127815#personal-protective-equipment-for-handling-
4-isopropylthioxanthone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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